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Introduction

Hematopoietic Protein Tyrosine Phosphatase (HePTP), also known as Protein Tyrosine
Phosphatase Non-receptor Type 7 (PTPN7), is a critical regulator of signal transduction in
hematopoietic cells.[1][2] Primarily expressed in hematopoietic tissues, HePTP plays a key role
in modulating the mitogen-activated protein kinase (MAPK) signaling pathway by
dephosphorylating and inactivating Extracellular signal-regulated kinases (ERK) and p38 MAP
kinases.[2][3][4][5] Dysregulation of HePTP has been implicated in various hematological
malignancies, including acute myeloid leukemia and the preleukemic disorder myelodysplastic
syndrome, making it an attractive target for therapeutic intervention.[2][6]

ML120 (also known as CID 4302116) is a potent and selective small-molecule inhibitor of
HePTP.[2][6] It serves as a valuable chemical probe for elucidating the physiological and
pathological roles of HePTP. This document provides detailed application notes and protocols
for utilizing ML120 to investigate HePTP function in various experimental settings. ML120 is
thought to directly target the active site of HePTP, and it does not exhibit time-dependent
inhibition.[2][6]
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Table 1: In Vitro Inhibitory Activity of ML120 (CID

4302116)
Target Phosphatase IC50 (pM) Selectivity vs. HePTP
HePTP 0.21
VHR 4.1 19.5-fold
MKP-3 8.8 42-fold
PTP1B ~0.9 4.3-fold
SHP2 ~0.86 4.1-fold
TCPTP ~0.55 2.6-fold
Lyp ~0.29 1.4-fold
CD45 ~1.85 8.8-fold
LAR >10.5 >50-fold

Note: IC50 values are approximate and can vary based on assay conditions. Data synthesized
from multiple sources.[7][8]

Signaling Pathway Diagram

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3288537/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3077561/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Inhibits

Cytoplasm

Cell N | b Signal p38

ctivation
Signal

Phosphorylates

Nucleus

Regulates Gene Expression
7 (eg. IL-2)

(Active)

Transcription Factors
(e.g., NFAT, AP-1)

Dephosphorylates .
phosphory Activates
. p-ERK
Activation (Active)

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Prepare Reagents:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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